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Compound of Interest

Compound Name: 4-Octylbenzoic acid

Cat. No.: B1265468

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the melting and boiling points of 4-
Octylbenzoic acid, a compound of interest in materials science and as a pharmaceutical
intermediate.[1][2] The document outlines the essential physical properties and provides
detailed experimental protocols for their determination, ensuring accuracy and reproducibility in
a laboratory setting.

Physicochemical Data of 4-Octylbenzoic Acid

4-Octylbenzoic acid is an aromatic carboxylic acid that presents as a white to off-white solid at
room temperature.[1] Its long octyl chain contributes to its hydrophobic properties.[1] The
guantitative data for its melting and boiling points are summarized below.
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Physical Property Value Notes
Melting Point 97-98 °C As cited in literature (lit.).[3][4]
95-96 °C As reported by CAS.[5]
When crystallized from
99-100 °C
aqueous ethanol.[2]
When crystallized from
139 °C
ethanol.[2]
Boiling Point 361.43 °C This is an estimated value.[3]

Experimental Protocols

Accurate determination of melting and boiling points is crucial for the verification of a
compound's identity and purity. The following sections detail the standard laboratory
procedures for the purification and analysis of 4-Octylbenzoic acid.

1. Purification by Recrystallization

To ensure the purity of the sample before analysis, recrystallization is a fundamental step.
Impurities can depress the melting point and broaden its range.

e Solvent Selection: The ideal solvent should dissolve the compound sparingly at room
temperature but have high solubility at its boiling point.[6] For 4-Octylbenzoic acid, ethanol
and aqueous ethanol have been noted as effective crystallization solvents.[2]

e Procedure:

o Dissolve the crude 4-Octylbenzoic acid in a minimal amount of the chosen hot solvent to
create a saturated solution.[7]

o If insoluble impurities are present, perform a hot gravity filtration to remove them.[8]

o Allow the hot, clear solution to cool slowly and undisturbed to room temperature. Slow
cooling is essential for the formation of pure crystals.[7][9]
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o Once crystal formation appears complete, cool the flask in an ice bath to maximize the
yield.[8][10]

o Collect the purified crystals by vacuum filtration using a Buichner funnel.[9]

o Wash the crystals with a small amount of ice-cold solvent to remove any remaining soluble
impurities.[8]

o Dry the crystals thoroughly to remove any residual solvent, which could affect the melting
point measurement.[6]

2. Melting Point Determination

The capillary tube method is a standard and widely used technique for determining the melting
point of a solid organic compound.[2]

e Sample Preparation:
o Ensure the purified 4-Octylbenzoic acid is completely dry and finely powdered.[3]

o Take a capillary tube, sealed at one end, and press the open end into the powdered
sample.[3]

o Invert the tube and tap it gently to pack the solid into the closed end, aiming for a sample
height of 2-3 mm.[3]

e Measurement:

o Place the packed capillary tube into a melting point apparatus, such as a DigiMelt or a
Thiele tube setup.[3]

o Heat the apparatus rapidly to a temperature about 15-20°C below the expected melting
point.[3]

o Then, decrease the heating rate to approximately 1-2°C per minute to ensure thermal
equilibrium.[3]
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o Record the temperature at which the first drop of liquid appears (the beginning of the
melting range).

o Record the temperature at which the entire solid has turned into a transparent liquid (the
end of the melting range).[3] A pure compound will exhibit a sharp melting range of 0.5-
1.0°C.

3. Boiling Point Determination

Given that 4-Octylbenzoic acid is a solid at room temperature, its boiling point is determined
at a much higher temperature. The Thiele tube method is suitable for this purpose, using a
small amount of the substance after it has been melted.

e Procedure:
o Place a small amount of 4-Octylbenzoic acid into a small test tube (fusion tube).
o Gently heat the tube to melt the solid.

o Place a smaller capillary tube, sealed at one end, into the liquid with the open end
submerged.[4][5]

o Attach the test tube to a thermometer and place the assembly in a Thiele tube containing a
high-boiling point liquid like paraffin oil.[4][5]

o Heat the side arm of the Thiele tube gently.[4]

o As the temperature rises, a stream of bubbles will emerge from the capillary tube as the
trapped air expands.[5]

o Continue heating until a continuous and vigorous stream of bubbles is observed.
o Remove the heat and allow the apparatus to cool slowly.

o The temperature at which the bubbling stops and the liquid is drawn back into the capillary
tube is the boiling point of the substance.[4][5] This is the point where the external
pressure equals the vapor pressure of the liquid.[4]

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://chem.libretexts.org/Courses/Meredith_College/Organic_I_Techniques/04%3A_Melting_Point/4.03%3A_Melting_Point_Determination_Procedure
https://www.benchchem.com/product/b1265468?utm_src=pdf-body
https://www.benchchem.com/product/b1265468?utm_src=pdf-body
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265468?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Workflow Visualization

The following diagram illustrates the logical workflow for the purification and physicochemical
analysis of a solid organic compound such as 4-Octylbenzoic acid.
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Workflow for Physicochemical Analysis of 4-Octylbenzoic Acid
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Workflow for Physicochemical Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [An In-depth Technical Guide to the Physicochemical
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[https://www.benchchem.com/product/b1265468#4-octylbenzoic-acid-melting-point-and-
boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265468?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

